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Experimental Protocols for Key Data

The high-quality data supporting GSK4027 comes from standardized, industry-recognized experimental

protocols.

e Target Potency and Selectivity (BROMOscan): This high-throughput assay quantitatively measures
the binding affinity of GSK4027 to numerous bromodomains simultaneously [1]. The assay uses a
immobilized ligand competition method to determine dissociation constants (Kd) or inhibition
constants (Ki), with the Ki value of 1.4 nM for PCAFIGCNS5 and the resulting selectivity fold-windows
calculated from these values [2] [3].

¢ Cellular Target Engagement (NanoBRET): This assay confirms that GSK4027 engages its intended
target in a live cellular environment [2] [3]. It works by expressing a full-length PCAF protein fused to
a NanoLuc luciferase tag in HEK293 cells. A cell-permeable fluorescent tracer binds the PCAF
bromodomain, bringing the luciferase and fluorophore close enough for BRET (Bioluminescence
Resonance Energy Transfer). When GSK4027 enters cells and displaces the tracer, the BRET signal
decreases, allowing calculation of a cellular ICso value [2] [3].

Bromodomain Inhibition and Research Applications

GSK4027 inhibits the function of the PCAF/GCN5 bromodomain. The following diagram illustrates the

mechanism and key experimental workflow for cellular target engagement.

© 2026 Smolecule. All rights reserved. 1/4 Tech Support


https://www.smolecule.com/products/s529459?utm_src=pdf-body
https://www.smolecule.com/products/s529459?utm_src=pdf-interest
https://www.nature.com/articles/s41467-019-09672-2
https://www.chemicalprobes.org/gsk4027
https://www.thesgc.org/chemical-probes/GSK4027
https://www.chemicalprobes.org/gsk4027
https://www.thesgc.org/chemical-probes/GSK4027
https://www.chemicalprobes.org/gsk4027
https://www.thesgc.org/chemical-probes/GSK4027
https://www.smolecule.com/products/s529459?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C U | e Specifications & Pricing

Acetylated Hlstone

@i&ndmg

Inhibits Intwlaces Tracer | Displaces

(Fluorescent TraceD (BRET Signal OFF)

Binds

(NanoLuc—PCAF FusiorD

(BRET Signal ON)

Click to download full resolution via product page

This targeted inhibition allows researchers to specifically probe the biological roles of PCAF/GCN5
bromodomains. Research has shown that the PCAF bromodomain plays a critical role in the DNA damage
response, particularly in Homologous Recombination (HR) repair [4]. By using GSK4027, scientists can

inhibit this interaction and study the resulting effects on genome stability.

Comparison with Alternative Chemical Probes

GSK4027 is one of several high-quality chemical probes available for bromodomain research. The table

below compares it with other relevant probes.

Probe Primary

Key Features Compared to GSK4027
Name Target(s)
GSK4027 PCAF/GCN5 High potency (nM), >18,000x  The benchmark probe for
Bromodomain BET selectivity, excellent PCAF/GCNS5 on a pyridazinone
cellular activity [5] [2] [3]. scaffold [1].
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Probe Primary
Key Features Compared to GSK4027
Name Target(s)
L-Moses PCAF/GCN5 An earlier, orthogonal probe GSK4027 shows similar potency but
Bromodomain with a different chemical a stronger response in cellular
structure [1]. assays and should be prioritized [1].
JQ1 BET Family A widely used pan-BET Highlights target family distinction;
(BRD2/3/4) inhibitor; contrasts useful for experiments ruling out
GSK4027's non-BET BET-related effects.

selectivity [1].

Need Custom Synthesis?
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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